Cas no 1213371-82-4 ((3R)-3-amino-3-(1H-pyrrol-2-yl)propan-1-ol)

• Product Name: (3R)-3-amino-3-(1H-pyrrol-2-yl)propan-1-ol
• CAS No: 1213371-82-4
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 5747158
• PubChem ID: 55265040
• Update Time: 2025-06-13

(3R)-3-amino-3-(1H-pyrrol-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1164986
• (3R)-3-amino-3-(1H-pyrrol-2-yl)propan-1-ol
• (3R)-3-AMINO-3-PYRROL-2-YLPROPAN-1-OL
• AKOS006308027
• 1213371-82-4

• Inchi： 1S/C7H12N2O/c8-6(3-5-10)7-2-1-4-9-7/h1-2,4,6,9-10H,3,5,8H2/t6-/m1/s1
• InChI Key： CNVKMNFJBYOHNY-ZCFIWIBFSA-N
• SMILES： OCC[C@H](C1=CC=CN1)N

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 62Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (3R)-3-amino-3-(1H-pyrrol-2-yl)propan-1-ol

Comprehensive Analysis of (3R)-3-amino-3-(1H-pyrrol-2-yl)propan-1-ol (CAS 1213371-82-4): Structure, Applications, and Research Insights

The compound (3R)-3-amino-3-(1H-pyrrol-2-yl)propan-1-ol (CAS 1213371-82-4) is a chiral amino alcohol derivative featuring a pyrrole ring, a structure of significant interest in medicinal chemistry and organic synthesis. Its unique stereochemistry and functional groups make it a valuable intermediate for designing bioactive molecules, particularly in the development of pharmaceuticals and agrochemicals. Researchers are increasingly exploring its potential in drug discovery, driven by the growing demand for enantioselective synthesis and small-molecule therapeutics.

Recent studies highlight the role of (3R)-3-amino-3-(1H-pyrrol-2-yl)propan-1-ol in catalysis and asymmetric synthesis, aligning with the industry's focus on green chemistry and sustainable manufacturing. The compound's pyrrole moiety is particularly noteworthy, as it mimics motifs found in natural products like alkaloids and porphyrins, which are pivotal in enzyme inhibition and receptor modulation. This connection to biologically active scaffolds has spurred interest in its application for neurological and metabolic disorder research.

From a synthetic perspective, the chiral center at the 3-position of (3R)-3-amino-3-(1H-pyrrol-2-yl)propan-1-ol enables its use in constructing stereodefined architectures, a critical requirement for FDA-approved drugs. Laboratories frequently employ this compound to develop peptidomimetics or heterocyclic analogs, addressing challenges in bioavailability and target selectivity. Its compatibility with cross-coupling reactions and reductive amination further enhances its utility in high-throughput screening platforms.

In the context of AI-driven drug design, (3R)-3-amino-3-(1H-pyrrol-2-yl)propan-1-ol has emerged as a candidate for virtual screening due to its balanced lipophilicity and hydrogen-bonding capacity. Computational models often leverage its molecular descriptors to predict interactions with protein targets, reflecting broader trends in precision medicine. Moreover, its metabolic stability profiles are frequently analyzed using in silico tools, a topic gaining traction in pharmacokinetic optimization discussions.

Beyond pharmaceuticals, this compound's pyrrole-based framework finds applications in material science, particularly in designing organic semiconductors and ligands for metal-organic frameworks (MOFs). Its ability to coordinate with transition metals aligns with innovations in catalysis and sensor development, areas where users frequently search for novel heterocyclic building blocks.

Quality control of (3R)-3-amino-3-(1H-pyrrol-2-yl)propan-1-ol (CAS 1213371-82-4) relies on advanced analytical techniques such as HPLC, chiral chromatography, and mass spectrometry, ensuring compliance with GMP standards. These protocols are critical for suppliers catering to contract research organizations (CROs) and academic laboratories, where purity and enantiomeric excess are paramount.

As the scientific community prioritizes fragment-based drug discovery, the demand for versatile intermediates like (3R)-3-amino-3-(1H-pyrrol-2-yl)propan-1-ol is expected to rise. Its integration into combinatorial libraries and structure-activity relationship (SAR) studies underscores its relevance in addressing undruggable targets, a hot topic in oncology and infectious disease research.

In summary, (3R)-3-amino-3-(1H-pyrrol-2-yl)propan-1-ol represents a multifaceted tool for modern chemistry, bridging gaps between synthetic efficiency and biological relevance. Its continued exploration will likely yield innovations across therapeutics, materials, and catalytic systems, solidifying its position in the chemical innovation landscape.